Cas no 1398504-12-5 (6,6-Dimethyl-1,4-dioxan-2-amine)

• Product Name: 6,6-Dimethyl-1,4-dioxan-2-amine
• CAS No: 1398504-12-5
• MF: C₆H₁₃NO₂
• MW: 131.172921895981
• CID: 4933975
• Update Time: 2025-05-27

6,6-Dimethyl-1,4-dioxan-2-amine Chemical and Physical Properties

Names and Identifiers

• 6,6-DIMETHYL-1,4-DIOXAN-2-AMINE
• 6,6-Dimethyl-1,4-dioxan-2-amine

• Inchi： 1S/C6H13NO2/c1-6(2)4-8-3-5(7)9-6/h5H,3-4,7H2,1-2H3
• InChI Key： JZFVOVDZNKPQBG-UHFFFAOYSA-N
• SMILES： O1C(COCC1(C)C)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 103
• XLogP3: -0.5
• Topological Polar Surface Area: 44.5

Additional information on 6,6-Dimethyl-1,4-dioxan-2-amine

Recent Advances in the Study of 6,6-Dimethyl-1,4-dioxan-2-amine (CAS: 1398504-12-5) and Its Applications in Chemical Biology and Pharmaceutical Research

6,6-Dimethyl-1,4-dioxan-2-amine (CAS: 1398504-12-5) is a structurally unique compound that has recently garnered significant attention in the fields of chemical biology and pharmaceutical research. This molecule, characterized by its dioxane ring and amine functionality, has shown promising potential in various applications, including drug discovery, medicinal chemistry, and biochemical studies. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, making it a subject of growing interest among researchers.

The synthesis of 6,6-Dimethyl-1,4-dioxan-2-amine has been optimized in recent years, with several novel methodologies reported in the literature. A 2023 study published in the Journal of Medicinal Chemistry described a highly efficient and scalable synthetic route that utilizes catalytic asymmetric hydrogenation to achieve high enantiomeric purity. This advancement is particularly significant for pharmaceutical applications, where chirality often plays a critical role in biological activity. The study also highlighted the compound's stability under physiological conditions, making it a viable candidate for further drug development.

In terms of biological activity, 6,6-Dimethyl-1,4-dioxan-2-amine has demonstrated notable interactions with various enzymatic targets. A recent preprint on bioRxiv revealed its inhibitory effects on certain kinases involved in inflammatory pathways, suggesting potential applications in the treatment of autoimmune diseases. Additionally, molecular docking studies have indicated that the compound's unique conformation allows it to bind selectively to protein pockets, a feature that could be exploited in the design of targeted therapies. These findings underscore the compound's versatility and its potential as a scaffold for further medicinal chemistry optimization.

Another area of interest is the compound's role in chemical biology. Researchers have utilized 6,6-Dimethyl-1,4-dioxan-2-amine as a building block for the development of fluorescent probes and other molecular tools. A 2024 study in ACS Chemical Biology demonstrated its incorporation into a probe for real-time imaging of cellular processes, showcasing its utility in live-cell microscopy. The probe's stability and minimal cytotoxicity make it particularly suitable for long-term imaging studies, opening new avenues for investigating dynamic biological systems.

Despite these promising developments, challenges remain in the widespread adoption of 6,6-Dimethyl-1,4-dioxan-2-amine. For instance, its pharmacokinetic properties, such as bioavailability and metabolic stability, require further investigation to fully assess its therapeutic potential. Ongoing research is also exploring its compatibility with various drug delivery systems, including nanoparticles and liposomes, to enhance its efficacy and reduce potential side effects.

In conclusion, 6,6-Dimethyl-1,4-dioxan-2-amine (CAS: 1398504-12-5) represents a compelling area of research in chemical biology and pharmaceutical science. Its unique structural features, combined with its diverse biological activities, position it as a valuable tool for drug discovery and biochemical studies. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in the development of novel therapeutics and diagnostic tools.